Cas no 1361004-00-3 (5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester)

• Product Name: 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester
• CAS No: 1361004-00-3
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 5218195
• Update Time: 2025-06-08

5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester
• 1H-Indene-2-carboxylic acid, 5,6-dimethoxy-3-methyl-, methyl ester

• Inchi： 1S/C14H16O4/c1-8-10-7-13(17-3)12(16-2)6-9(10)5-11(8)14(15)18-4/h6-7H,5H2,1-4H3
• InChI Key： PKJCBYGSMRCSNT-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(OC)C(OC)=C2)C(C)=C1C(OC)=O

Computed Properties

• Exact Mass: 248.105
• Monoisotopic Mass: 248.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes

Additional information on 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester

Introduction to 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester (CAS No. 1361004-00-3)

5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 1361004-00-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its indene core structure with methoxy and methyl substituents, has garnered attention due to its potential applications in synthetic chemistry and drug development. The presence of ester functionality in its molecular framework makes it a versatile intermediate for various chemical transformations.

The structural motif of 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester consists of a benzene ring fused with a cyclopentane ring, a configuration commonly found in many bioactive natural products and pharmaceutical candidates. The methoxy groups at the 5th and 6th positions, along with the methyl group at the 3rd position, contribute to the compound's unique electronic and steric properties. These substituents not only influence the molecule's solubility and reactivity but also play a crucial role in determining its biological activity.

In recent years, there has been a growing interest in indene derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds incorporating the indene scaffold exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester structure is particularly intriguing because it combines these pharmacophoric elements in a manner that suggests potential therapeutic utility.

One of the most compelling aspects of 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester is its utility as a building block in synthetic chemistry. The ester group provides a convenient handle for further functionalization through various chemical reactions such as hydrolysis, transesterification, and reduction. These transformations allow chemists to modify the molecule's structure in ways that can enhance its biological activity or improve its pharmacokinetic properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutics. The indene core of 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester is particularly well-suited for this purpose due to its ability to interact with biological targets in multiple ways. For instance, the aromatic ring can engage in π-stacking interactions with proteins, while the ester group can participate in hydrogen bonding or undergo metabolic conversion to other bioactive species.

The synthesis of 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involve multi-step organic synthesis starting from readily available precursors such as indene derivatives. However, modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have streamlined the process significantly.

From a computational chemistry perspective, 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into how the molecule binds to receptors and enzymes, which is crucial for designing more effective drugs. Additionally, quantum mechanical calculations have been employed to predict the compound's electronic properties and reactivity.

The pharmaceutical industry has shown particular interest in 5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester due to its potential as an intermediate in drug development. Several research groups have reported on its use in synthesizing novel compounds with enhanced therapeutic effects. For example, derivatives of this molecule have been investigated for their anti-proliferative properties against certain types of cancer cells.

In conclusion,5,6-Dimethoxy-3-methyl-1H-indene-2-carboxylic acid methyl ester (CAS No. 1361004-00-3) represents an important compound with significant applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule,5,6-Dimethoxy-3-methyl-1H-indene -2-carboxylic acid methyl ester is likely to remain at the forefront of medicinal chemistry innovation.